5-Iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine

• Molecular Formula: C9H14IN3S
• Molecular Weight: 323.20 g/mol
• IUPAC Name: 5-iodo-6-methyl-2-methylsulfanyl-N-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C9H14IN3S/c1-5(2)11-8-7(10)6(3)12-9(13-8)14-4/h5H,1-4H3,(H,11,12,13)
• InChI Key: SODBOAPDCITQGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)NC(C)C)I

Description

5-Iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine is a useful research compound. Its molecular formula is C9H14IN3S and its molecular weight is 323.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a crude solution of N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine (44.6 g, 224 mmol), prepared using analogous procedures as described in Example 1, in 400 mL of methanol was added ICl (40.0 g, 246 mmol) in small portions at room temperature. The reaction mixture was then stirred at for 3 h monitoring by LC/MS. After evaporation of solvent by rotary evaporator, the residue was triturated with acetone to yield 5-iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine. 1H NMR (400 MHz, CDCl3) δ 6.37 (br m, 1H), 4.47 (m, 1H), 2.78 (s, 3H), 2.67 (s, 3H), 1.41 (d, J=6.4, 6H).